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Compound of Interest

Compound Name: KN-92 hydrochloride

Cat. No.: B560140 Get Quote

Introduction

KN-92 hydrochloride is a chemical compound essential for researchers studying calcium

signaling pathways. It serves as the structurally related but biologically inactive control for KN-

93, a potent and widely used inhibitor of Ca²⁺/calmodulin-dependent protein kinase II (CaMKII).

[1][2] CaMKII is a critical serine/threonine kinase involved in a myriad of cellular processes,

particularly in neuronal signaling. The use of KN-92 is indispensable for differentiating the

specific effects of CaMKII inhibition by KN-93 from potential off-target effects of the chemical

scaffold shared by both molecules.[1] Both compounds have been noted to affect other cellular

targets, such as L-type calcium channels, making the use of KN-92 as a negative control a

critical component of rigorous experimental design.[1][3]

Mechanism of Action

CaMKII is activated when intracellular calcium ion (Ca²⁺) levels rise and bind to the protein

calmodulin (CaM). The resulting Ca²⁺/CaM complex then binds to a regulatory domain on the

CaMKII enzyme, causing a conformational change that activates it.[4] The inhibitor, KN-93,

prevents this activation by interfering with the binding of the Ca²⁺/CaM complex to CaMKII.[4]

Some evidence suggests KN-93 may act by binding directly to the Ca²⁺/CaM complex itself.[5]

KN-92, lacking the key inhibitory activity of KN-93, does not block CaMKII activation and is

therefore used to validate that an observed biological effect is indeed a consequence of

CaMKII inhibition.[4][6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b560140?utm_src=pdf-interest
https://www.benchchem.com/product/b560140?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_KN_92_in_Calcium_Signaling_Research.pdf
https://www.medchemexpress.com/KN-92-hydrochloride.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_KN_92_in_Calcium_Signaling_Research.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_KN_92_in_Calcium_Signaling_Research.pdf
https://www.researchgate.net/publication/7051432_CaMKII-independent_effects_of_KN93_and_its_inactive_analog_KN92_Reversible_inhibition_of_L-type_calcium_channels
https://pmc.ncbi.nlm.nih.gov/articles/PMC3980116/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3980116/
https://www.researchgate.net/publication/331006011_The_KN-93_Molecule_Inhibits_CalciumCalmodulin-Dependent_Protein_Kinase_II_CaMKII_Activity_by_Binding_to_Ca2CaM
https://pmc.ncbi.nlm.nih.gov/articles/PMC3980116/
https://www.apexbt.com/kn-92-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


CaMKII Signaling Pathway

Intracellular Ca²⁺

Calmodulin (CaM)

Ca²⁺/CaM Complex

Active CaMKII

 Activation

Inactive CaMKII

Downstream Substrates

Cellular Response

KN-93 (Inhibitor)

 Inhibits Interaction

KN-92 is the inactive control
and does not inhibit this step.

Click to download full resolution via product page

Caption: Simplified CaMKII activation pathway and the inhibitory point of KN-93.

Quantitative Data
The following table summarizes the key physical and chemical properties of KN-92
hydrochloride. This data is crucial for accurate preparation of stock solutions and for proper

storage to maintain the compound's integrity.
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Property Value Source(s)

Molecular Formula C₂₄H₂₆Cl₂N₂O₃S [7][8]

Molecular Weight 493.45 g/mol [6][7][8][9]

CAS Number 1431698-47-3 [6][7][9]

Appearance Solid [6][9]

Solubility

   in DMSO
≥24.65 mg/mL (approx. 50

mM)
[6][8]

   in Ethanol ≥11.73 mg/mL (with warming) [6][8]

   in Water Insoluble (<0.1 mg/mL) [2][7]

Storage (Solid Powder)
Store at 4°C or -20°C, sealed

away from moisture.
[6][7][9]

Storage (Stock Solution)

Aliquot and store at -20°C for

up to 1 month or -80°C for up

to 6 months.

[2][7][10]

Experimental Protocol: Preparation of 10 mM Stock
Solution
This protocol details the steps to prepare a 10 mM stock solution of KN-92 hydrochloride in

DMSO, a common starting concentration for subsequent dilutions in cell culture media or other

aqueous buffers.

Materials

KN-92 hydrochloride powder (MW: 493.45 g/mol )

Anhydrous or molecular biology grade Dimethyl sulfoxide (DMSO)[11]

Calibrated analytical balance
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Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Vortex mixer

Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions

Handle KN-92 hydrochloride powder within a certified chemical fume hood to minimize

inhalation exposure.[12]

Consult the Safety Data Sheet (SDS) for comprehensive hazard information before handling.

Dispose of all waste containing KN-92 as hazardous chemical waste according to your

institution's guidelines.[12]

Procedure

Equilibrate: Allow the vial of KN-92 hydrochloride powder to reach room temperature before

opening to prevent moisture condensation.[11]

Weighing: Carefully weigh 5 mg of KN-92 hydrochloride powder and transfer it to a sterile

microcentrifuge tube.

Calculation: Calculate the volume of DMSO required to achieve a 10 mM concentration.

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

Volume (L) = 0.005 g / (493.45 g/mol * 0.010 mol/L) = 0.001013 L

Volume = 1013 µL

Dissolving: Add 1013 µL of anhydrous DMSO to the microcentrifuge tube containing the

powder.[11]
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Solubilization: Tightly cap the tube and vortex for 1-2 minutes until the solid is completely

dissolved.[13] If dissolution is slow, gentle warming in a 37°C water bath or brief sonication in

an ultrasonic water bath can be applied.[6][13]

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile microcentrifuge tubes.[13]

[14]

Storage: Store the aliquots protected from light at -20°C for short-term use (up to 1 month) or

at -80°C for long-term storage (up to 6 months).[2][7]

Workflow for KN-92 HCl Stock Solution Preparation

1. Weigh KN-92 HCl Powder

2. Add Anhydrous DMSO

3. Dissolve Completely
(Vortex / Sonicate)

4. Aliquot into Single-Use Tubes

5. Store at -20°C or -80°C
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Caption: Step-by-step workflow for preparing KN-92 hydrochloride stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. medchemexpress.com [medchemexpress.com]

3. researchgate.net [researchgate.net]

4. Mechanisms of CaMKII Activation in the Heart - PMC [pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. apexbt.com [apexbt.com]

7. file.medchemexpress.com [file.medchemexpress.com]

8. raybiotech.com [raybiotech.com]

9. KN-92 hydrochloride | CaMK | TargetMol [targetmol.com]

10. medchemexpress.com [medchemexpress.com]

11. benchchem.com [benchchem.com]

12. benchchem.com [benchchem.com]

13. benchchem.com [benchchem.com]

14. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Application Notes and Protocol: Preparing KN-92
Hydrochloride Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560140#protocol-for-preparing-kn-92-hydrochloride-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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